Cas no 114571-91-4 (tunichlorin)
tunichlorin structure
Product Name:tunichlorin
CAS No:114571-91-4
MF:C32H32N4NiO4
MW:595.314289093018
CID:212515
Update Time:2024-02-29
tunichlorin Chemical and Physical Properties
Names and Identifiers
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- Nickelate(1-),[(3S,4S)-14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(3-)-kN23,kN24,kN25,kN26]-, hydrogen, (SP-4-2)- (9CI)
- Nickelate(1-),[(3S,4S)-14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(3-)-kN23,kN24,kN25,kN26]-
- tunichlorin
- nickel(2+) hydrogen 3-[14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxido-23,25-didehydro-4,21-dihydro-3H-phorbin-23-id-3-yl]propanoate (1:1:1)
- Nickelate(1-), (14-ethyl-9-(hydroxymethyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(3-)-N23,N24,N25,N26)-, hydrogen, (SP-4-2-(3S-trans))-
- CID 138397540
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- Inchi: 1S/C32H34N4O4.Ni/c1-6-18-14(2)23-11-27-21(13-37)16(4)22(34-27)10-24-15(3)19(7-8-29(39)40)31(35-24)20-9-28(38)30-17(5)25(36-32(20)30)12-26(18)33-23;/h10-12,15,19,35,37-38H,6-9,13H2,1-5H3,(H,39,40);/q;+2/p-2/b24-10-,26-12-,27-11-,31-20-;
- InChI Key: WKLCKNNPTYWOBP-PXGNICEXSA-L
- SMILES: [Ni+2].[O-]C1=C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(CO)=C(C)C(C=C6C(C)C(CCC(=O)[O-])C(=C(C2=N3)C1)N6)=N5)=N4 |t:6,14,22,32|
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 4
- Complexity: 1630
- Topological Polar Surface Area: 133
tunichlorin Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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